Cas no 60762-57-4 (1H-Pyrazino[3,2,1-jk]carbazole,2,3,3a,4,5,6-hexahydro-8-methyl-)

• Product Name: 1H-Pyrazino[3,2,1-jk]carbazole,2,3,3a,4,5,6-hexahydro-8-methyl-
• CAS No: 60762-57-4
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 508738
• PubChem ID: 68802
• Update Time: 2025-07-17

1H-Pyrazino[3,2,1-jk]carbazole,2,3,3a,4,5,6-hexahydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazino[3,2,1-jk]carbazole,2,3,3a,4,5,6-hexahydro-8-methyl-
• 8-Methyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino-[3,2,1-jk]carbazole methanesulfonate
• Pirlindole
• PIRLINDOLE MESYLATE
• 2,3,3a,4,5,6-Hexahydro-8-methyl-1H-pyrazino[3,2,1-jk]carbazole
• 2,3,3a,4,5,6-Hexahydro-8-methyl-1H-pyrazino(3,2,1-jk)carbazole
• 2,3,3a,4,5,6-Hexahydro-8-methyl-1H-pyrazino(3,2,1-j,k)carbazole
• BSPBio_001005
• 2,3,3a,4,5,6-Hexahydro-8-methyl-1H-pyrazino[3,2,1-j,k]carbazole
• Pyrazidol (TN)
• Prestwick0_000973
• Prestwick3_000973
• GTPL6638
• V39YPH45FZ
• AB00513982
• D08392
• pyrlindole
• Prestwick1_000973
• UNII-V39YPH45FZ
• Pirlindol [INN-Spanish, French]
• DTXSID8048230
• STK332141
• BPBio1_001107
• CS-0019919
• 8-methyl-2,3,3a,4,5,6-hexahydro1h-pyrazino[3,2,1-jk]carbazole
• CHEMBL32350
• Oprea1_500719
• AH-262/34338026
• Q4363248
• 8-Methyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino(3,2,1-jk)carbazole
• 60762-57-4
• 8-Methyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole
• PIRLINDOLE [WHO-DD]
• Oprea1_238580
• Pirlindolum
• Pyrazidol
• 1H-PYRAZINO(3,2,1-JK)CARBAZOLE, 2,3,3A,4,5,6-HEXAHYDRO-8-METHYL-
• pirlindol
• Pirlindolum (INN-Latin)
• HY-100679
• Pirazidol
• Prestwick2_000973
• 1H-Pyrazino[3,2,1-jk]carbazole, 8-methyl-2,3,3a,4,5,6-hexahydro-
• Pirlindole (INN)
• Pirlindolum [INN-Latin]
• 12-methyl-1,4-diazatetracyclo[7.6.1.0?,1?.01?,1?]hexadeca-9(16),10,12,14-tetraene
• AKOS016038519
• BRD-A54490543-066-03-6
• 12-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraene
• HMS640N03
• PIRLINDOLE (MART.)
• CDS1_002689
• 1,10-trimethylene-8-methyl-1,2,3,4-tetrahydropyrazino(1,2-a)indole
• 145165-49-7
• CHEBI:91755
• 12-methyl-1,4-diazatetracyclo(7.6.1.0?,1?.01?,1?)hexadeca-9(16),10,12,14-tetraene
• LSM-1636
• 1H-Pyrazino(3,2,1-jk)carbazole, 8-methyl-2,3,3a,4,5,6-hexahydro-
• DivK1c_003729
• DTXCID9028205
• SCHEMBL373564
• DB09244
• AKOS000541385
• MS-23282
• BRD-A54490543-066-11-9
• Pirlindol (INN-Spanish, French)
• CBDivE_011381
• NCGC00024749-02
• BDBM50531838
• PIRLINDOLE [MART.]
• ALBB-025683
• ChemDiv1_018945
• 1H-Pyrazino[3,2,1-jk]carbazole, 2,3,3a,4,5,6-hexahydro-8-methyl-
• Pirlindole [INN]
• SPBio_002916
• 8-Methyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole #
• Pirlindole free base

• MDL： MFCD00447212
• Inchi： 1S/C15H18N2/c1-10-5-6-14-12(9-10)11-3-2-4-13-15(11)17(14)8-7-16-13/h5-6,9,13,16H,2-4,7-8H2,1H3
• InChI Key： IWVRVEIKCBFZNF-UHFFFAOYSA-N
• SMILES： N12C3C=CC(C)=CC=3C3CCCC(C1=3)NCC2

Computed Properties

• Exact Mass: 322.13500
• Monoisotopic Mass: 322.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 396
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7A^2
• XLogP3: 2.3

Experimental Properties

• Color/Form: White solid
• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 422.6 °C at 760 mmHg
• Flash Point: 209.4 °C
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• PSA: 79.71000
• LogP: 3.84390

1H-Pyrazino[3,2,1-jk]carbazole,2,3,3a,4,5,6-hexahydro-8-methyl- Security Information

• HazardClass：IRRITANT
• Storage Condition：Store at RT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 1H-Pyrazino[3,2,1-jk]carbazole,2,3,3a,4,5,6-hexahydro-8-methyl-

Research Brief on 1H-Pyrazino[3,2,1-jk]carbazole,2,3,3a,4,5,6-hexahydro-8-methyl- (CAS: 60762-57-4)

This research brief provides an in-depth analysis of the latest advancements and studies related to the compound 1H-Pyrazino[3,2,1-jk]carbazole,2,3,3a,4,5,6-hexahydro-8-methyl- (CAS: 60762-57-4). This compound, a derivative of the pyrazinocarbazole family, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a promising candidate for further drug development.

The synthesis of 1H-Pyrazino[3,2,1-jk]carbazole,2,3,3a,4,5,6-hexahydro-8-methyl- has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry highlighted a novel catalytic approach that significantly improves yield and purity, reducing the production costs and environmental impact. This advancement is crucial for enabling large-scale production and facilitating further preclinical and clinical studies.

Pharmacological investigations have revealed that this compound exhibits potent activity against specific biological targets. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as an inhibitor of protein kinases involved in inflammatory pathways. The compound's unique structural features allow it to bind selectively to these kinases, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent research has explored its potential in oncology. A 2023 paper in Cancer Research reported that 1H-Pyrazino[3,2,1-jk]carbazole,2,3,3a,4,5,6-hexahydro-8-methyl- exhibits cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study identified its mechanism of action as involving the disruption of mitochondrial function and induction of apoptosis, providing a new avenue for developing targeted cancer therapies.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is focusing on structural modifications and formulation strategies to overcome these hurdles. For example, a 2024 study in Molecular Pharmaceutics explored the use of nanoparticle-based delivery systems to enhance the compound's solubility and tissue distribution.

In conclusion, 1H-Pyrazino[3,2,1-jk]carbazole,2,3,3a,4,5,6-hexahydro-8-methyl- represents a versatile and promising compound in the field of medicinal chemistry. Its diverse pharmacological activities and recent advancements in synthesis and delivery methods highlight its potential for therapeutic applications. Future research should focus on optimizing its pharmacokinetic properties and conducting rigorous preclinical and clinical evaluations to fully realize its therapeutic potential.